1-(2,4-dichlorobenzyl)-4-methyl-1,4-diazepane

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-4-methyl-1,4-diazepane
• InChI: InChI=1S/C13H18Cl2N2/c1-16-5-2-6-17(8-7-16)10-11-3-4-12(14)9-13(11)15/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: VWJAYGIZVFLNFB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H18Cl2N2
• Molecular Weight: 273.20 g/mol

Description

1-(2,4-Dichlorobenzyl)-4-methyl-1,4-diazepane is an organic compound that belongs to the class of diazepanes This compound is characterized by the presence of a diazepane ring substituted with a 2,4-dichlorobenzyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-dichlorobenzyl)-4-methyl-1,4-diazepane typically involves the reaction of 2,4-dichlorobenzyl chloride with 4-methyl-1,4-diazepane under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Dichlorobenzyl)-4-methyl-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the benzyl chloride moiety, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents like dichloromethane.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2,4-Dichlorobenzyl)-4-methyl-1,4-diazepane has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of infections.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(2,4-dichlorobenzyl)-4-methyl-1,4-diazepane involves its interaction with specific molecular targets. The compound may exert its effects by binding to proteins or enzymes, thereby altering their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,4-Dichlorobenzyl alcohol: Known for its antiseptic properties.

2,4-Dichlorobenzyl chloride: Used as an intermediate in organic synthesis.

4-Methyl-1,4-diazepane: A structural analog with different substituents.

Uniqueness

1-(2,4-Dichlorobenzyl)-4-methyl-1,4-diazepane is unique due to the combination of the diazepane ring and the 2,4-dichlorobenzyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.